Noscapine-13C,d3
Noscapine-13C,d3
Noscapine-13C-d3 is intended for use as an internal standard for the quantification of noscapine by GC- or LC-MS. Noscapine is an alkaloid that has been found in opium and has anticancer and antitussive properties. It binds to tubulin and induces cell cycle arrest at the G2/M phase in HeLa cells when used at a concentration of 20 µM. Noscapine induces apoptosis in HeLa cells and thymocytes (IC50s = 25 and 10 µM, respectively) and reduces proliferation of MCF-7 breast and Renal 1983 bladder cancer cells (IC50s = 42.3 and 39.1 µM, respectively). In vivo, noscapine (120 mg/kg) induces tumor regression in an MCF-7 mouse xenograft model. Noscapine (30 and 70 mg/kg) decreases the number of citric acid-induced coughs in guinea pigs.
Brand Name:
Vulcanchem
CAS No.:
1217680-57-3
VCID:
VC0022645
InChI:
InChI=1S/C22H23NO7/c1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18/h5-6,9,17-18H,7-8,10H2,1-4H3/t17-,18+/m1/s1/i1+1D3
SMILES:
CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3
Molecular Formula:
C22H23NO7
Molecular Weight:
417.437
Noscapine-13C,d3
CAS No.: 1217680-57-3
Cat. No.: VC0022645
Molecular Formula: C22H23NO7
Molecular Weight: 417.437
* For research use only. Not for human or veterinary use.
Specification
| Description | Noscapine-13C-d3 is intended for use as an internal standard for the quantification of noscapine by GC- or LC-MS. Noscapine is an alkaloid that has been found in opium and has anticancer and antitussive properties. It binds to tubulin and induces cell cycle arrest at the G2/M phase in HeLa cells when used at a concentration of 20 µM. Noscapine induces apoptosis in HeLa cells and thymocytes (IC50s = 25 and 10 µM, respectively) and reduces proliferation of MCF-7 breast and Renal 1983 bladder cancer cells (IC50s = 42.3 and 39.1 µM, respectively). In vivo, noscapine (120 mg/kg) induces tumor regression in an MCF-7 mouse xenograft model. Noscapine (30 and 70 mg/kg) decreases the number of citric acid-induced coughs in guinea pigs. |
|---|---|
| CAS No. | 1217680-57-3 |
| Molecular Formula | C22H23NO7 |
| Molecular Weight | 417.437 |
| IUPAC Name | (3S)-6,7-dimethoxy-3-[(5R)-4-methoxy-6-(trideuterio(113C)methyl)-7,8-dihydro-5H-[1,3]dioxolo[4,5-g]isoquinolin-5-yl]-3H-2-benzofuran-1-one |
| Standard InChI | InChI=1S/C22H23NO7/c1-23-8-7-11-9-14-20(29-10-28-14)21(27-4)15(11)17(23)18-12-5-6-13(25-2)19(26-3)16(12)22(24)30-18/h5-6,9,17-18H,7-8,10H2,1-4H3/t17-,18+/m1/s1/i1+1D3 |
| Standard InChI Key | AKNNEGZIBPJZJG-DSZYONIXSA-N |
| SMILES | CN1CCC2=CC3=C(C(=C2C1C4C5=C(C(=C(C=C5)OC)OC)C(=O)O4)OC)OCO3 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator